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Compound of Interest

Compound Name: Fmoc-Dab(Alloc)-OH

Cat. No.: B557050 Get Quote

Essential Safety and Handling Guide for Fmoc-
Dab(Alloc)-OH
This guide provides immediate and essential safety, logistical, and operational information for

researchers, scientists, and drug development professionals handling Fmoc-Dab(Alloc)-OH.

The following procedures are designed to ensure the safe handling and disposal of this

chemical, minimizing risks and promoting a secure laboratory environment.
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Identifier Value

Chemical Name Fmoc-Dab(Alloc)-OH

CAS Number 204316-32-5

Molecular Formula C23H24N2O6

Molecular Weight 424.45 g/mol

Physical Form White to off-white solid

GHS Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statements

H315: Causes skin irritationH319: Causes

serious eye irritationH335: May cause

respiratory irritation

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/sprayP280: Wear

protective gloves/protective clothing/eye

protection/face protectionP302+P352: IF ON

SKIN: Wash with plenty of soap and

waterP304+P340: IF INHALED: Remove person

to fresh air and keep comfortable for

breathingP305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing

Storage Temperature 2-8°C, sealed in a dry environment

Experimental Protocol: Safe Handling of Fmoc-
Dab(Alloc)-OH
This protocol outlines the step-by-step procedure for the safe handling of Fmoc-Dab(Alloc)-
OH powder in a laboratory setting.

1. Engineering Controls and Preparation:
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Ventilation: All handling of Fmoc-Dab(Alloc)-OH powder must be conducted in a certified

chemical fume hood or a vented balance enclosure to minimize inhalation exposure.[1]

Designated Area: Establish a designated work area for handling this compound.[2] The area

should be clearly marked and equipped with all necessary personal protective equipment

and spill cleanup materials.

Work Surface: Line the work surface with absorbent, disposable bench paper to contain any

potential spills.

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against

splashes and airborne particles.[3][4]

Hand Protection: Wear nitrile gloves.[3] Inspect gloves for any tears or punctures before use.

Change gloves immediately if they become contaminated.

Body Protection: A lab coat or chemical-resistant apron must be worn to protect skin and

clothing.[3]

Footwear: Closed-toe shoes are mandatory in the laboratory.

3. Weighing and Aliquoting:

To minimize the generation of airborne dust, if possible, purchase pre-weighed amounts of

the compound.[1][2]

If weighing is necessary, perform this task within a fume hood or a vented balance enclosure.

[1]

Use anti-static weighing dishes or an anti-static gun to prevent the powder from adhering to

surfaces due to static electricity.

Carefully transfer the desired amount of powder using a clean spatula. Avoid any rapid

movements that could create dust.

Once the desired amount is weighed, securely cap the container.
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4. Dissolution:

When dissolving the powder, add the solvent slowly to the solid to prevent splashing.

If sonication is required, ensure the container is securely capped.

5. Spill and Emergency Procedures:

Minor Spill: In the event of a small spill, carefully sweep up the solid material, avoiding the

creation of dust, and place it in a sealed container for hazardous waste disposal.[5] Clean

the spill area with a damp cloth, and dispose of the cloth as hazardous waste.

Major Spill: For a large spill, evacuate the area and notify the appropriate safety personnel.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[6]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.[6] Seek medical attention if irritation persists.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[6]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[6]

6. Disposal Plan:

Solid Waste: All solid waste contaminated with Fmoc-Dab(Alloc)-OH, including empty

containers, weighing paper, gloves, and bench paper, must be collected in a designated and

clearly labeled hazardous waste container.[5]

Liquid Waste: Solutions containing Fmoc-Dab(Alloc)-OH should be collected in a separate,

labeled hazardous waste container.

Alloc Deprotection Waste: The removal of the Alloc protecting group often involves the use of

palladium catalysts.[7] All waste generated from this process, including solvents and reaction
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mixtures, must be collected as hazardous waste and disposed of according to institutional

and local regulations for heavy metal waste.

Do not dispose of any waste containing Fmoc-Dab(Alloc)-OH down the drain or in the

regular trash.
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Operational Workflow for Handling Fmoc-Dab(Alloc)-OH

Preparation

Handling
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3. Prepare Fume Hood

4. Weigh Powder

5. Dissolve

6. Decontaminate Work Area

7. Dispose of Solid Waste 8. Dispose of Liquid Waste

Spill Personal Exposure
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Caption: Workflow for safe handling of Fmoc-Dab(Alloc)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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